Cas no 1227960-34-0 (2-bromo-5-(methyl-13C)thiophene)
1227960-34-0 structure
Product Name:2-bromo-5-(methyl-13C)thiophene
CAS No:1227960-34-0
MF:C5H5BrS
MW:178.054854154587
CID:6824208
PubChem ID:132647876
Update Time:2025-03-28
2-bromo-5-(methyl-13C)thiophene Chemical and Physical Properties
Names and Identifiers
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- 1227960-34-0
- 2-bromo-5-(methyl-13C)thiophene
- CS-22272
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- Inchi： 1S/C5H5BrS/c1-4-2-3-5(6)7-4/h2-3H,1H3/i1+1
- InChI Key： ACDLOOGOFKSUPO-OUBTZVSYSA-N
- SMILES： BrC1=CC=C([13CH3])S1
Computed Properties
- Exact Mass: 176.93289Da
- Monoisotopic Mass: 176.93289Da
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 65.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 28.2Ų
2-bromo-5-(methyl-13C)thiophene Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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